Cas no 2104878-73-9 (5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-4-amine
• CAS No: 2104878-73-9
• MF: C₇H₁₁N₇
• MW: 193.209139108658
• CID: 5955474
• PubChem ID: 165957176
• Update Time: 2025-07-20

5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-4-amine
• 2104878-73-9
• 5-methyl-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1H-pyrazol-4-amine
• EN300-1112472

• Inchi： 1S/C7H11N7/c1-5-6(8)3-9-14(5)4-7-10-12-13(2)11-7/h3H,4,8H2,1-2H3
• InChI Key： ZULOXLMTKGQLPC-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C=N1)N)CC1N=NN(C)N=1

Computed Properties

• Exact Mass: 193.10759338g/mol
• Monoisotopic Mass: 193.10759338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87.4Ų

Additional information on 5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-4-amine

Introduction to 5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-4-amine and Its Significance in Modern Chemical Biology

5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-4-amine, identified by its CAS number 2104878-73-9, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule combines structural features from multiple nitrogen-containing rings, making it a versatile scaffold for drug discovery and therapeutic development. The intricate arrangement of functional groups within its molecular framework suggests potential applications in modulating biological pathways, particularly those involving inflammatory responses and neurochemical signaling.

The compound's core structure consists of a pyrazole ring substituted with a methyl group at the 5-position and an amine group at the 4-position. This pyrazole moiety is further connected to a 2-methyltetrazole unit through a methylene bridge. The presence of these nitrogen-rich heterocycles imparts unique electronic and steric properties, which can be exploited to interact with biological targets such as enzymes and receptors. Such interactions are pivotal in the design of small-molecule inhibitors and agonists for therapeutic purposes.

In recent years, there has been growing interest in tetrazole derivatives due to their broad spectrum of biological activities. The 2-methyltetrazole component of this compound is particularly noteworthy, as it has been shown to exhibit antimicrobial and anti-inflammatory properties in preliminary studies. The combination of this unit with the pyrazole scaffold may enhance binding affinity and selectivity toward specific biological targets, making it a promising candidate for further exploration.

Moreover, the methylamino group at the 4-position of the pyrazole ring provides an additional site for chemical modification. This allows for derivatization strategies that can fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound. Such modifications are essential in optimizing drug candidates for clinical translation, ensuring they meet stringent criteria for efficacy, safety, and bioavailability.

The significance of this compound is further underscored by its potential relevance to ongoing research in chemical biology. For instance, pyrazole derivatives have been extensively studied for their role in modulating immune responses and inflammation. The 5-methyl substituent on the pyrazole ring may influence the compound's ability to interact with inflammatory pathways by modulating redox balance or by acting as a ligand for transcription factors involved in immune regulation.

Recent advancements in computational chemistry have enabled more efficient screening of such complex molecular structures. By leveraging machine learning algorithms and molecular docking simulations, researchers can predict potential binding interactions between 5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-4-amine and target proteins. These computational approaches have accelerated the identification of lead compounds for further experimental validation.

In clinical settings, compounds with similar structural motifs have shown promise in treating conditions characterized by excessive inflammation or dysregulated immune responses. The pyrazolotetrazole hybrid architecture of this molecule suggests potential applications in addressing inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its ability to modulate neurochemical pathways may make it relevant for exploring therapeutic strategies in neurodegenerative disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic core efficiently. These synthetic strategies not only enhance scalability but also allow for modular design modifications to explore analogs with improved properties.

As research progresses, the integration of structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be crucial in elucidating the binding modes of this compound with its biological targets. High-resolution structural data can provide insights into key interactions at the atomic level, guiding medicinal chemists in optimizing lead structures for enhanced potency and selectivity.

The regulatory landscape for novel pharmaceutical entities necessitates rigorous evaluation through preclinical studies before human trials can commence. In vitro assays evaluating cytotoxicity, enzyme inhibition profiles, and receptor binding affinities are essential preliminary steps. Animal models will further assess pharmacokinetic parameters and potential side effects before advancing to clinical trials.

The development pipeline for 5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-4-amine is still nascent but holds significant promise based on its structural features and preliminary biological activity. Collaborative efforts between academic researchers and pharmaceutical companies are likely to drive innovation in this area by combining experimental expertise with computational modeling capabilities.

In conclusion,5-methyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-4-amino, identified under CAS number 2104878-73-9, represents a structurally intriguing molecule with potential applications across multiple therapeutic domains. Its unique combination of heterocyclic moieties offers opportunities for designing novel bioactive compounds through rational drug design principles combined with advanced synthetic methodologies.